Cas no 2248363-35-9 (5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid)

• Product Name: 5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid
• CAS No: 2248363-35-9
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• CID: 5937807
• PubChem ID: 137939065
• Update Time: 2025-10-28

5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248363-35-9
• 5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid
• EN300-6510592

• Inchi： 1S/C9H4F6O2/c10-6-2-5(9(13,14)15)3(8(16)17)1-4(6)7(11)12/h1-2,7H,(H,16,17)
• InChI Key： YYBBJDIDDIEASL-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=C(C(=O)O)C=C1C(F)F

Computed Properties

• Exact Mass: 258.01154834g/mol
• Monoisotopic Mass: 258.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid

Comprehensive Overview of 5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid (CAS No. 2248363-35-9)

5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid (CAS No. 2248363-35-9) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl, fluoro, and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its structural features contribute to enhanced metabolic stability and lipophilicity, which are critical factors in drug design and crop protection formulations.

The growing interest in fluorinated compounds like 5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid stems from their ability to modulate biological activity. Researchers frequently explore its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its potential in targeting inflammatory pathways and oxidative stress-related diseases, aligning with the current focus on precision medicine and sustainable healthcare solutions.

In the agrochemical sector, this compound's fluorine-rich structure offers advantages in pest resistance management and herbicide formulation. With increasing global demand for high-efficiency crop protection agents, 5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid is being investigated for its role in next-generation sustainable agriculture products. Its compatibility with green chemistry principles further enhances its appeal, as industries prioritize eco-friendly synthesis methods.

From a synthetic chemistry perspective, the compound's multifluorinated benzene ring presents intriguing challenges and opportunities. Advanced techniques such as transition-metal catalysis and flow chemistry are being employed to optimize its production. The CAS No. 2248363-35-9 serves as a key identifier for researchers accessing chemical databases or patent literature, underscoring its importance in intellectual property and R&D documentation.

Environmental and toxicological profiling of 5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid remains an active area of investigation. Regulatory agencies and industry stakeholders are particularly interested in its biodegradation pathways and ecosystem impact, reflecting the broader societal emphasis on chemical safety and responsible innovation. These studies contribute to the compound's evolving safety data sheets and handling guidelines.

The commercial landscape for this specialty chemical is shaped by its supply chain dynamics and manufacturing scalability. As custom synthesis services expand globally, CAS 2248363-35-9 has emerged as a sought-after building block for contract research organizations and material science developers. Market analysts note its inclusion in high-value chemical portfolios as evidence of its growing industrial relevance.

Looking ahead, 5-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)benzoic acid is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines. Its intersection with computational chemistry and AI-assisted molecular design represents an exciting frontier, where machine learning algorithms can predict novel derivatives with enhanced properties. This aligns perfectly with the digital transformation occurring throughout the chemical sciences.